2-(2-chloro-6-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide
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Description
2-(2-chloro-6-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide is a useful research compound. Its molecular formula is C18H15ClFNO2S and its molecular weight is 363.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on compounds with structures similar to "2-(2-chloro-6-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]acetamide" often explores their synthesis and potential as intermediates for further chemical reactions. For instance, the study by Elliott, Janes, and Pearson (1971) discusses the synthesis of 5-substituted 3-furoates and 3-thenoates, which are intermediates for creating insecticidal esters. These compounds are synthesized through chloromethylation and Friedel-Crafts reactions, showcasing the versatility of furan and thiophene derivatives in synthesizing complex organic molecules (Elliott, Janes, & Pearson, 1971).
Biological Applications
Lee et al. (2007) describe the development of 2-(2-Chloro-6-fluorophenyl)acetamides as potent thrombin inhibitors. This research highlights the therapeutic potential of chloro-fluorophenyl acetamides in medical applications, particularly in developing anticoagulant drugs (Lee et al., 2007).
Material Science Applications
Mo et al. (2015) investigate the electrochemical polymerization of 2-(thiophen-2-yl)furan, focusing on the enhanced capacitance properties of its polymer for supercapacitor applications. This study demonstrates the potential of furan and thiophene derivatives in developing advanced materials for energy storage (Mo et al., 2015).
Environmental and Metabolic Studies
Coleman et al. (2000) explore the comparative metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes. This research provides insights into the environmental fate and biological impact of chloroacetamide derivatives, which share structural similarities with the compound (Coleman et al., 2000).
Anticancer Research
Riadi et al. (2021) detail the synthesis, characterization, and biological evaluation of a new quinazolinone-based derivative as a potent dual inhibitor for VEGFR-2 and EGFR tyrosine kinases. This research underscores the potential use of structurally complex acetamides in developing novel anticancer agents (Riadi et al., 2021).
Properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClFNO2S/c19-15-3-1-4-16(20)13(15)9-18(22)21-10-14(12-6-8-24-11-12)17-5-2-7-23-17/h1-8,11,14H,9-10H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNTDVEWUQRCZNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CC(=O)NCC(C2=CSC=C2)C3=CC=CO3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClFNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.